A scalable on-demand platform to assemble base nanocarriers for combination cancer therapy†
Nanoscale Pub Date: 2018-06-14 DOI: 10.1039/C8NR03159B
Abstract
Chemophototherapy is an advanced cancer therapeutic that uses photothermal nanocarriers (NCs) responsive to near-infrared (NIR) light. For the past decade, chemophototherapy has been investigated intensively for clinical translation, and continuous-flow production of biofunctional compounds (NCs, drugs, probes, nanocomposites) has received increasing attention for future therapeutics. However, in situ supply of a stimuli-responsive inorganic core and subsequent tight drug loading on the core are challenging tasks in the practical use of on-demand nanomedicines. Thus, in this study, we designed and evaluated both in vitro and in vivo models of an aero–hydro–aero single-pass production system for chemophotothermally active NCs. We prepare tightly-drug-loadable cores (titanium peroxide [yTiO2] nanovesicles [NVs]) using hydrogen flame pyrolysis of vaporized TiCl4 (aero) and successive ultrasonic H2O2 treatment (hydro). The NVs formed were incorporated with graphene oxide (GO), doxorubicin (D), and polyethylene glycol (P) in a spray to form GO-yTiO2@DP NCs (aero). The NVs’ tight DP loading and endothermic effect induced greater, sustained D release and tumor-selective distribution, even for hyperthermic activity. The results showed the route developed may be a stepping stone to scalable, reconfigurable production for on-demand chemophotothermal therapeutics.
Recommended Literature
- [1] One-pot synthesis of diverse N,N′-disubstituted guanidines from N-chlorophthalimide, isocyanides and amines via N-phthaloyl-guanidines†
- [2] Supramolecular reactivity in the gas phase: investigating the intrinsic properties of non-covalent complexes
- [3] Photocatalytic dual decarboxylative alkenylation mediated by triphenylphosphine and sodium iodide†
- [4] Development of a cloud-point extraction method for spectrophotometric nano determination of silver in real samples
- [5] Single-chiral-catalytic-surface-sites: STM and DFT study of stereodirecting complexes formed between (R)-1-(1-naphthyl)ethylamine and ketopantolactone on Pt(111)
- [6] Remarkable carbene-induced transformation of 2,4,6-tri-tert-butyl-1,3,5-triphosphabenzene, P3C3But3, to the 1,2,4-triphosphole, P3C2But2CBut(carbene). Crystal and molecular structure of the planar triphosphole complex [Mo(CO)3(η5-P3C2But 2CBut(carbene))] [carbene = C(N(Me)C(Me)=C(Me)N(Me))]Electronic Supplementary information (ESI) available: spectroscopic data for 3 and 4, B3LYP/6-31+G* level generated structure of 3, and reaction of 3 with [PtCl2(PR3)]2. See http://www.rsc.org/suppdata/cc/b0/b001285h/
- [7] Back matter
- [8] Monodispersity and size control in the synthesis of 20–100 nm quasi-spherical silver nanoparticles by citrate and ascorbic acid reduction in glycerol–water mixtures†
- [9] Proceedings of the Chemical Society. January 1964
- [10] Evaluation of the novel substrate RUG™ for the detection of Escherichia coli in water from temperate (Zurich, Switzerland) and tropical (Bushenyi, Uganda) field sites†
Journal Name：Nanoscale
Research Products
-
CAS no.: 112076-61-6
-
CAS no.: 102153-44-6